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Compound of Interest

Compound Name: Fluticasone furoate-d5

Cat. No.: B14850557

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability and scientific applications of Fluticasone furoate-d5, a deuterated analog of the
synthetic corticosteroid Fluticasone furoate. This guide is intended to assist researchers in
sourcing this stable isotope-labeled compound and in understanding its use as an internal
standard in quantitative analytical methods, particularly in pharmacokinetic and metabolic
studies.

Commercial Availability and Specifications

Fluticasone furoate-d5 is available from several commercial suppliers specializing in
reference standards and isotopically labeled compounds for research purposes. The following
tables summarize the key specifications provided by some of these suppliers. Researchers are
advised to request a certificate of analysis (CoA) from the supplier for batch-specific data.

Table 1: General Specifications of Commercially Available Fluticasone Furoate-d5
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Parameter Specification Source(s)

Chemical Name Fluticasone furoate-d5 [1112][3]

Molecular Formula C27H24DsF306S [2]

Molecular Weight 543.61 g/mol [2][3]

CAS Number (Unlabeled) 397864-44-7 [2]

Storage Conditions 2-8°C, protected from light General recommendation
Intended Use For research use only [1]

Table 2: Supplier-Specific Quantitative Data for Fluticasone Furoate-d5

. Product . Isotopic

Supplier Purity . Format
Number Enrichment

MedchemExpres N )
HY-15234S >98% (by HPLC)  Not specified Solid

s

) - -~ Custom
Simson Pharma F130067 Not specified Not specified ]
Synthesis
Clearsynth Not specified Not specified Not specified Solid

Note: Data on isotopic enrichment is often not readily available on supplier websites and may
require direct inquiry.

Mechanism of Action: Glucocorticoid Receptor
Signaling

Fluticasone furoate, the parent compound of Fluticasone furoate-d5, is a potent synthetic
corticosteroid. Its primary mechanism of action involves binding to the glucocorticoid receptor
(GR), a member of the nuclear receptor family of transcription factors. Upon binding, the GR
translocates to the nucleus, where it modulates the transcription of a wide range of genes
involved in inflammation and immune responses. This signaling pathway is central to the
therapeutic effects of fluticasone furoate in conditions such as asthma and allergic rhinitis.
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Caption: Glucocorticoid Receptor Signaling Pathway of Fluticasone Furoate.
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Experimental Protocol: Quantification of
Fluticasone Furoate in Biological Matrices using LC-
MS/MS

The primary application of Fluticasone furoate-d5 is as an internal standard (IS) for the
accurate quantification of Fluticasone furoate in complex biological samples, such as plasma or
serum, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The stable
isotope label ensures that the IS co-elutes with the analyte and experiences similar ionization
efficiency, correcting for variations in sample preparation and instrument response.

Below is a detailed, representative protocol adapted from methodologies described in the
scientific literature for the analysis of Fluticasone furoate.[4][5][6]

1. Materials and Reagents

o Fluticasone furoate analytical standard

o Fluticasone furoate-d5 (Internal Standard)

o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Human plasma (or other biological matrix)

e Solid-phase extraction (SPE) cartridges (e.g., C18)

2. Standard and Internal Standard Stock Solution Preparation
e Prepare a stock solution of Fluticasone furoate (1 mg/mL) in methanol.

o Prepare a stock solution of Fluticasone furoate-d5 (1 mg/mL) in methanol.
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From these stock solutions, prepare working solutions of both the analyte and the IS at
appropriate concentrations by serial dilution with methanol or a suitable solvent mixture.

. Sample Preparation

Thaw plasma samples at room temperature.

To 100 pL of plasma, add 10 pL of the Fluticasone furoate-d5 internal standard working
solution.

Vortex mix for 30 seconds.

Add 200 L of acetonitrile to precipitate proteins.

Vortex mix for 1 minute and then centrifuge at 10,000 x g for 10 minutes.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water.

Load the supernatant from the centrifuged sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 10% methanol in water.

Elute the analyte and internal standard with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 pm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient Elution: A suitable gradient to separate Fluticasone furoate from endogenous matrix
components.

Flow Rate: 0.4 mL/min.
Injection Volume: 5 pL.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an
electrospray ionization (ESI) source operating in positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

o Fluticasone furoate: Precursor ion (Q1) - Product ion (Q3)

o Fluticasone furoate-d5: Precursor ion (Q1) — Product ion (Q3)

o Note: Specific m/z transitions should be optimized for the instrument being used.
. Data Analysis

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (analyte/IS).

Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

Determine the concentration of Fluticasone furoate in the unknown samples by interpolating
their peak area ratios from the calibration curve.
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LC-MS/MS Workflow for Fluticasone Furoate Quantification
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Caption: Workflow for the quantification of Fluticasone Furoate using LC-MS/MS.

Conclusion

Fluticasone furoate-d5 is an essential tool for researchers requiring accurate and precise
guantification of Fluticasone furoate in biological matrices. Its commercial availability from
specialized suppliers facilitates its use in a variety of research settings, from preclinical drug
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development to clinical pharmacokinetic studies. The provided experimental protocol offers a
robust starting point for the development of a validated LC-MS/MS method, while the signaling
pathway diagram illustrates the fundamental mechanism of action of the parent compound.
Researchers should always consult the supplier's technical data sheet and relevant scientific
literature to ensure the appropriate use of this stable isotope-labeled standard in their specific
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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